Cas no 152832-13-8 (Benzo[a]pyrene,6-isothiocyanato- (9CI))
152832-13-8 structure
Product Name:Benzo[a]pyrene,6-isothiocyanato- (9CI)
CAS No:152832-13-8
MF:C21H11NS
MW:309.383743524551
CID:228534
PubChem ID:154659
Update Time:2025-04-19
Benzo[a]pyrene,6-isothiocyanato- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzo[a]pyrene,6-isothiocyanato- (9CI)
- 6-isothiocyanatobenzo[a]pyrene
- 6-Benzo(a)pyrenyl isothiocyanate
- 6-BENZO[A]PYRENYLISOTHIOCYANATE
- AC1L4CQ3
- ACMC-20n6jl
- AG-E-00246
- CCRIS 6854
- CTK4C7589
- BENZO(A)PYRENE, 6-ISOTHIOCYANATO-
- 6-ISOTHIOCYANATOBENZO(A)PYRENE
- 6-BENZO[A]PYRENYL ISOTHIOCYANATE
- ISOTHIOCYANATOBENZO(A)PYRENE, 6-
- UNII-SHJ3H8PGF4
- DTXSID30165136
- SHJ3H8PGF4
- 6-Benzo(a)pyrenylisothiocyanate
- 152832-13-8
-
- Inchi: 1S/C21H11NS/c23-12-22-21-17-7-2-1-6-15(17)16-10-8-13-4-3-5-14-9-11-18(21)20(16)19(13)14/h1-11H
- InChI Key: ZAZCYCBTCXZZQX-UHFFFAOYSA-N
- SMILES: S=C=NC1C2C=CC=CC=2C2=CC=C3C=CC=C4C=CC=1C2=C34
Computed Properties
- Exact Mass: 309.06133
- Monoisotopic Mass: 309.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.7
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- PSA: 12.36
Benzo[a]pyrene,6-isothiocyanato- (9CI) Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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